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Compound of Interest

Compound Name: Promethazine sulfoxide

Cat. No.: B023261 Get Quote

The proper disposal of promethazine sulfoxide, a metabolite of the histamine H₁ receptor

antagonist promethazine, is crucial for ensuring laboratory safety and environmental protection.

[1][2] This guide provides essential, step-by-step procedures for researchers, scientists, and

drug development professionals to handle and dispose of this compound responsibly.

Adherence to these protocols is vital due to the inherent hazards of promethazine sulfoxide,

which is harmful if swallowed or inhaled, causes skin and eye irritation, may lead to an allergic

skin reaction, and is toxic to aquatic life with long-lasting effects.[3][4]

Hazard and Safety Information
Before handling promethazine sulfoxide, it is imperative to be aware of its potential health

and environmental effects.
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Hazard Classification Description

Acute Toxicity (Oral) Harmful if swallowed.[3][4]

Acute Toxicity (Inhalation) Harmful if inhaled.[3]

Skin Corrosion/Irritation Causes skin irritation.[3]

Serious Eye Damage/Irritation Causes serious eye irritation.[3]

Skin Sensitization May cause an allergic skin reaction.[3][4]

Specific Target Organ Toxicity May cause respiratory irritation.[3]

Hazardous to the Aquatic Environment
Toxic to aquatic life with long lasting effects.[3]

[5]

Personal Protective Equipment (PPE): To mitigate exposure risks, personnel must wear

appropriate PPE when handling promethazine sulfoxide. This includes:

Gloves: Use proper glove removal technique to avoid skin contact.[6]

Eye Protection: Wear safety glasses or a face shield.[6]

Body Protection: A lab coat or a complete suit protecting against chemicals is necessary.[6]

Respiratory Protection: In case of insufficient ventilation or dust formation, use an approved

respirator.[7]

Spill Management Protocols
In the event of a spill, immediate and appropriate action is necessary to prevent contamination

and exposure.

Small Spills:

Dampen the solid spill material with water.[8]

Transfer the dampened material to a suitable, closed container for disposal.[6][8]
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Use absorbent paper dampened with water to clean up any remaining material.[8]

Seal contaminated clothing and absorbent paper in a vapor-tight plastic bag for eventual

disposal.[8]

Wash all contaminated surfaces with a strong soap and water solution.[8]

Large Spills:

Evacuate the area and prevent entry.

Contain the spillage using non-combustible absorbent materials such as sand, earth,

diatomaceous earth, or vermiculite.[6]

Collect the absorbed material and place it in a designated container for disposal according to

local regulations.[6]

Ensure the area is thoroughly cleaned and decontaminated.

Crucially, do not let the product enter drains or surface water due to its toxicity to aquatic life.[4]

[5][6]

Disposal Procedures
The disposal of promethazine sulfoxide must comply with federal, state, and local regulations

for pharmaceutical waste.[9][10] Improper disposal can lead to environmental contamination

and regulatory violations.

Step-by-Step Disposal Plan:

Segregation:

Carefully collect all surplus and non-recyclable promethazine sulfoxide.

Keep the waste in a suitable, closed, and properly labeled container.[6] Waste containers

for hazardous pharmaceuticals are often color-coded, with black containers typically used

for RCRA hazardous waste.
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Licensed Disposal Service:

Contact a licensed professional waste disposal company to handle the material.[6]

Most pharmaceutical waste is treated by incineration at a licensed medical incineration

site.[10]

Contaminated Materials:

Dispose of contaminated packaging and other materials (e.g., gloves, absorbent paper) as

unused product.[6]

Regulatory Framework: The U.S. Environmental Protection Agency (EPA) regulates the

disposal of hazardous waste pharmaceuticals under the Resource Conservation and Recovery

Act (RCRA).[9][10] In 2019, the EPA finalized a new rule, Subpart P, which provides specific

requirements for managing hazardous waste pharmaceuticals at healthcare facilities and

prohibits the sewering of such waste.[10][11]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of promethazine
sulfoxide.
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Caption: Workflow for the safe handling and disposal of promethazine sulfoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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